Cas no 179990-31-9 (4-Cyclopentene-1,3-dione,4-hydroxy-5-methyl-, hydrate (1:1))

4-Cyclopentene-1,3-dione, 4-hydroxy-5-methyl-, hydrate (1:1) is a cyclic diketone derivative with a hydroxyl and methyl substitution, stabilized in a hydrated form. This compound is of interest in synthetic organic chemistry due to its reactive enedione framework, which serves as a versatile intermediate for constructing complex heterocycles and functionalized cyclopentene derivatives. The hydrate form enhances stability, facilitating handling and storage. Its structural features, including the α,β-unsaturated carbonyl system, make it suitable for Michael additions, cycloadditions, and other nucleophilic transformations. Researchers value this compound for its potential in pharmaceutical and agrochemical synthesis, where precise functional group manipulation is critical.

4-Cyclopentene-1,3-dione,4-hydroxy-5-methyl-, hydrate (1:1) structure

179990-31-9 structure

Product Name:4-Cyclopentene-1,3-dione,4-hydroxy-5-methyl-, hydrate (1:1)

CAS No:179990-31-9

MF:C₆H₈O₄

MW:144.125322341919

CID:113323

PubChem ID:24859351

Update Time:2025-05-19

4-Cyclopentene-1,3-dione,4-hydroxy-5-methyl-, hydrate (1:1) Chemical and Physical Properties

Names and Identifiers

- 4-Cyclopentene-1,3-dione,4-hydroxy-5-methyl-, hydrate (1:1)
- 4-hydroxy-5-methylcyclopent-4-ene-1,3-dione,hydrate
- 4-Cyclopentene-1,3-dione, 4-hydroxy-5-methyl-, monohydrate (9CI)
- 4-Hydroxy-5-Methyl-4-cyclopentene-1,3-dione Monohydrate
- 4-hydroxy-5-methylcyclopent-4-ene-1,3-dione hydrate (1:1)
- 4-HYDROXY-5-METHYL-4-CYCLOPENTENE-1 3-
- SCHEMBL7649281
- 4-HYDROXY-5-METHYLCYCLOPENT-4-ENE-1,3-DIONE HYDRATE
- J-011488
- starbld0011138
- 4-hydroxy-5-methylcyclopent-4-ene-1,3-dione;hydrate
- 4-Hydroxy-5-methyl-4-cyclopentene-1,3-di one monohydrate,97%
- 4-Hydroxy-5-methyl-4-cyclopentene-1,3-dione monohydrate, 97%
- DTXSID90583539
- 4-Hydroxy-5-methylcyclopent-4-ene-1,3-dione--water (1/1)
- 179990-31-9
- MDL： MFCD00167311
- Inchi： 1S/C6H6O3.H2O/c1-3-4(7)2-5(8)6(3)9;/h9H,2H2,1H3;1H2
- InChI Key： SVCSJWWJZOZKLI-UHFFFAOYSA-N
- SMILES： OC1C(CC(C=1C)=O)=O.O

Computed Properties

Exact Mass: 144.04225873g/mol
Monoisotopic Mass: 144.04225873g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 212
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 15
XLogP3: nothing
Topological Polar Surface Area: 55.4Å²

Experimental Properties

Color/Form: Not determined
Melting Point: 76-78 °C (lit.)
Solubility: Not determined

4-Cyclopentene-1,3-dione,4-hydroxy-5-methyl-, hydrate (1:1) Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： 26-37/39
Hazardous Material Identification：
Risk Phrases：R36/37/38
Safety Term：S26-37/39

4-Cyclopentene-1,3-dione,4-hydroxy-5-methyl-, hydrate (1:1) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	322997-1G	4-Cyclopentene-1,3-dione,4-hydroxy-5-methyl-, hydrate (1:1)	179990-31-9	97%	1G	￥1720.9	2022-02-24

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Additional information on 4-Cyclopentene-1,3-dione,4-hydroxy-5-methyl-, hydrate (1:1)

Comprehensive Analysis of 4-Cyclopentene-1,3-dione,4-hydroxy-5-methyl-, hydrate (1:1) (CAS No. 179990-31-9)

4-Cyclopentene-1,3-dione,4-hydroxy-5-methyl-, hydrate (1:1) (CAS No. 179990-31-9) is a unique organic compound with a cyclopentene-dione core structure. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical research, material science, and organic synthesis. The presence of both hydroxyl and methyl groups on the cyclopentene ring, along with the hydrated form, makes it a versatile intermediate for various chemical transformations.

One of the most frequently asked questions about 4-Cyclopentene-1,3-dione,4-hydroxy-5-methyl-, hydrate (1:1) is its role in drug discovery. Researchers have explored its utility as a building block for synthesizing bioactive molecules, particularly those targeting inflammatory pathways. The compound's unique structure allows for selective modifications, making it valuable for designing novel therapeutic agents. Additionally, its stability in hydrated form (hydrate (1:1)) ensures easier handling and storage, which is crucial for laboratory applications.

In the context of green chemistry, 4-Cyclopentene-1,3-dione,4-hydroxy-5-methyl-, hydrate (1:1) has been studied for its potential as a sustainable intermediate. With increasing demand for eco-friendly synthetic routes, this compound's ability to participate in catalytic reactions without generating hazardous byproducts aligns well with modern environmental standards. Its cyclopentene-dione backbone is particularly attractive for developing biodegradable materials, a hot topic in material science circles.

Another area of interest is the compound's spectroscopic properties. The hydroxy and methyl substituents on the 4-Cyclopentene-1,3-dione framework create distinct NMR and IR signatures, which are valuable for analytical chemists. These properties are often discussed in forums and research papers, as they aid in the identification and purity assessment of synthesized derivatives. The hydrated form (hydrate (1:1)) further influences these spectral characteristics, making it a subject of detailed study.

The synthesis of 4-Cyclopentene-1,3-dione,4-hydroxy-5-methyl-, hydrate (1:1) typically involves multi-step organic reactions, with careful control of reaction conditions to achieve high yields. Recent advancements in flow chemistry have enabled more efficient production of this compound, addressing scalability challenges. This is particularly relevant for industries looking to integrate 4-Cyclopentene-1,3-dione derivatives into large-scale manufacturing processes.

From a commercial perspective, CAS No. 179990-31-9 is available through specialized chemical suppliers, often with high purity grades suitable for research purposes. Pricing and availability trends are closely monitored by procurement professionals, especially those in the pharmaceutical and agrochemical sectors. The compound's niche applications ensure steady demand, though suppliers must adhere to stringent quality control measures to meet industry standards.

In summary, 4-Cyclopentene-1,3-dione,4-hydroxy-5-methyl-, hydrate (1:1) (CAS No. 179990-31-9) is a multifaceted compound with broad relevance in modern chemistry. Its structural features, combined with its applications in drug development, green chemistry, and material science, make it a subject of ongoing research. As scientific communities continue to explore sustainable and innovative chemical solutions, this compound is likely to remain a key player in advancing these efforts.